Quantifying arsenic and mercury in aqueous media via bio-inspired gold nanoparticles modified by mango leaf extract†
RSC Advances Pub Date: 2023-11-30 DOI: 10.1039/D3RA07293B
Abstract
The present study conveys a new method for detecting arsenic(III) and mercury(II) in aqueous solution via bio-inspired gold nanoparticles. The process of synthesizing gold nanoparticles involves the utilization of the chemical reduction method. The functionalization of gold nanoparticles' surface is achieved via mango leaf extract. The as-synthesized nanoparticles are characterized by UV-Vis and DLS which reveal a plasmonic peak around ∼520 nm with an average size distribution of ∼44 nm. The modified gold nanoparticles have demonstrated selective detection capabilities towards arsenic(III) as well as mercury(II), as evidenced by color changes observed in the presence of ions of arsenic as well as mercury. The addition of mercury and arsenic lead to the overall aggregation—thereby bringing a colorimetric response. The limit of detection was determined to be 1 ppb and 1.5 ppb for arsenic(III) and mercury(II) ions, respectively along with exceptional linearity.
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